Cas no 442847-66-7 (Thienamycin p-Nitrobenzyl Ester with N-Methylpyrrolidinone)

• Product Name: Thienamycin p-Nitrobenzyl Ester with N-Methylpyrrolidinone
• CAS No: 442847-66-7
• MF: C₂₃H₃₁ClN₄O₇S
• MW: 543.032843828201
• CID: 68111
• PubChem ID: 53486277
• Update Time: 2025-04-18

Thienamycin p-Nitrobenzyl Ester with N-Methylpyrrolidinone Chemical and Physical Properties

Names and Identifiers

• Thienamycin p-nitrobenzylester hydrochloride (N-methylpyrrolidinonesolvate)
• 3-[(2-Aminoethyl)thio]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid (4-nitrophenyl)methylester monohydrochloride compd. with 1-methyl-2-pyrrolidinone (1:1)
• 4) THIENAMYCIN P-NITROBENZYLESTER HYDROCHLORIDE (N-METHYLPYRROLIDINONESOLVATE)
• p-Nitrobenzyl (5R,6S)-2-(diphenylphosphoryloxy)-6-((1R)-1-hydroxyethyl)carbapen-2-em-3-carboxylate
• IMIPENEM INTERMEDIATE
• INTERMEDIATE OF IMIPENEM
• p-Nitrobenzyl (5R,6S)-2-(diphenylphos
• PROTECTED THIENCIN HYDROCHLORIDE
• THIENAMYCIN P-NITROBENZYL ESTER HYDROCHLORIDE
• THIENAMYCIN P-NITROBENZYLESTER HCL(N-METHYLPYRROLIDINONESOLVATE)
• ThienaMycin p-nitrobenzylester,N-Methylpyrrolidinone HCl
• (4-nitrophenyl)methyl (5R,6S)-3-[(2-aminoethyl)sulfanyl]-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate 1-methylpyrrolidin-2-one hydrochloride
• Thienamycin p-nitrobenzyl ester, N-methylpyrrolidinone HCl
• 442847-66-7
• AKOS025402088
• Thienamycin p-nitrobenzylester hydrochloride
• THIENAMYCIN P-NITROBENZYLESTER, N-METHYLPYRROLIDINONE HCL
• AC-4679
• 4-Nitrobenzyl (5R,6S)-3-((2-aminoethyl)thio)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate--1-methylpyrrolidin-2-one
• 1-methylpyrrolidin-2-one;(4-nitrophenyl)methyl (5R,6S)-3-(2-aminoethylsulfanyl)-6-[(1R)-1-hydroxyethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate;hydrochloride
• Thienamycin p-Nitrobenzyl Ester with N-Methylpyrrolidinone
• 4-Nitrobenzyl (5R,6S)-3-((2-aminoethyl)thio)-6-((R)-1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate--1-methylpyrrolidin-2-one Hydrochloride

• MDL： MFCD20922853
• Inchi： 1S/C18H21N3O6S.C5H9NO.ClH/c1-10(22)15-13-8-14(28-7-6-19)16(20(13)17(15)23)18(24)27-9-11-2-4-12(5-3-11)21(25)26;1-6-4-2-3-5(6)7;/h2-5,10,13,15,22H,6-9,19H2,1H3;2-4H2,1H3;1H/t10-,13-,15-;;/m1../s1
• InChI Key： RISUKBNXUNVOJK-OSSMXLPMSA-N
• SMILES： Cl.S(CCN)C1=C(C(=O)OCC2C=CC(=CC=2)[N+](=O)[O-])N2C([C@H]([C@@H](C)O)[C@H]2C1)=O.O=C1CCCN1C

Computed Properties

• Exact Mass: 299.09400
• Monoisotopic Mass: 542.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184A^2

Experimental Properties

• Density: 1.49
• Melting Point: 133-138°C
• Boiling Point: 645.5°C at 760 mmHg
• Flash Point: 344.2°C
• PSA: 139.02000
• LogP: 0.25250

Thienamycin p-Nitrobenzyl Ester with N-Methylpyrrolidinone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems